
CdnP-IN-1 reconstitution and storage
instructions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Application Notes and Protocols: CdnP-IN-1
For Researchers, Scientists, and Drug Development Professionals

Introduction
CdnP-IN-1 (also known as C82) is a potent inhibitor of Mycobacterium tuberculosis (Mtb) cyclic

dinucleotide phosphodiesterase (CdnP).[1] This enzyme is responsible for the hydrolysis of the

second messenger molecule cyclic di-AMP (c-di-AMP). By inhibiting CdnP, CdnP-IN-1 disrupts

the signaling pathways that regulate crucial physiological processes in M. tuberculosis, making

it a valuable tool for research into novel anti-tuberculosis therapies. These application notes

provide detailed instructions for the reconstitution, storage, and handling of CdnP-IN-1 to

ensure its stability and optimal performance in experimental settings.
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Parameter Value Reference

Synonyms C82 [1]

CAS Number 691862-35-8 [1]

Molecular Formula C₁₇H₁₇N₃O₃S

Molecular Weight 343.4 g/mol

Purity ≥98% [1]

Supplied As A crystalline solid [1]

Reconstitution and Storage
Proper reconstitution and storage are critical to maintaining the activity and stability of CdnP-
IN-1.

Reconstitution
CdnP-IN-1 is soluble in organic solvents and sparingly soluble in aqueous buffers.[1]

Protocol for Preparing a Stock Solution:

Solvent Selection: For initial reconstitution, use an organic solvent such as Dimethyl

Sulfoxide (DMSO) or Dimethyl Formamide (DMF). CdnP-IN-1 is soluble in these solvents at

approximately 30 mg/mL.[1]

Inert Gas: Before opening the vial, it is recommended to purge the solvent of choice with an

inert gas (e.g., argon or nitrogen) to minimize oxidation.[1]

Dissolving the Compound:

Carefully open the vial containing the crystalline solid.

Add the desired volume of the organic solvent to the vial to achieve the target

concentration.

Gently vortex or sonicate the vial until the solid is completely dissolved.
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Protocol for Preparing Aqueous Solutions:

For experiments requiring an aqueous solution, it is recommended to first prepare a

concentrated stock solution in DMSO and then dilute it with the aqueous buffer of choice.[1]

Prepare a concentrated stock solution of CdnP-IN-1 in DMSO as described above.

Perform a serial dilution of the DMSO stock solution into your aqueous buffer (e.g., PBS, pH

7.2) to reach the desired final concentration.

Note on Aqueous Solubility: CdnP-IN-1 has a solubility of approximately 0.16 mg/mL in a 1:5

solution of DMSO:PBS (pH 7.2).[1] Ensure the final concentration in your aqueous buffer

does not exceed its solubility limit to avoid precipitation.

Storage
Stock Solutions:

Short-term Storage: Store stock solutions in DMSO or DMF at -20°C for up to one month.

Long-term Storage: For long-term storage, aliquot the stock solution into smaller volumes to

avoid repeated freeze-thaw cycles and store at -80°C for up to six months.

Aqueous Solutions:

It is not recommended to store aqueous solutions of CdnP-IN-1 for more than one day.[1]

Prepare fresh aqueous solutions for each experiment.

Solid Compound:

The crystalline solid, as supplied, should be stored at -20°C. Under these conditions, it is

stable for at least four years.[1]
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Storage Condition
Recommended
Temperature

Duration

Crystalline Solid -20°C ≥ 4 years[1]

Organic Stock Solution

(DMSO/DMF)
-20°C ≤ 1 month

-80°C ≤ 6 months

Aqueous Solution 4°C ≤ 1 day[1]

Experimental Protocols
In Vitro CdnP Inhibition Assay
This protocol provides a general workflow for assessing the inhibitory activity of CdnP-IN-1
against M. tuberculosis CdnP.
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Preparation

Assay

Detection

Reconstitute CdnP-IN-1 in DMSO

Incubate CdnP-IN-1 with Mtb CdnP

Prepare Mtb CdnP Enzyme Solution Prepare c-di-AMP Substrate

Add c-di-AMP to Initiate Reaction

Allow Reaction to Proceed

Stop Reaction

Detect Product (AMP) Formation

Analyze Data and Calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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